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Compound of Interest

(R)-Piperidin-3-amine
Compound Name:
hydrochloride

Cat. No.: B1498250

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(R)-3-Aminopiperidine dihydrochloride is a critical chiral building block in modern
pharmaceutical synthesis, particularly in the development of dipeptidyl peptidase-4 (DPP-4)
inhibitors for the treatment of type 2 diabetes.[1] Its stereospecificity is paramount for the
biological activity of the final active pharmaceutical ingredients (APIs). This guide provides a
comprehensive overview of commercial suppliers, technical data, and key applications of this
important intermediate.

Commercial Suppliers and Product Specifications

A number of chemical suppliers offer (R)-3-aminopiperidine dihydrochloride, with varying purity
levels and in different quantities. The following tables summarize the publicly available data
from several prominent suppliers to facilitate comparison.

Table 1: General Supplier Information
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Supplier Product Name CAS Number

. ) (R)-(-)-3-Aminopiperidine
Sigma-Aldrich ) ) 334618-23-4
dihydrochloride

] (R)-(-)-3-Aminopiperidine
TCI Chemicals ) ) 334618-23-4
Dihydrochloride

(R)-3-Aminopiperidine
ChemScene ) ) 334618-23-4[2]
dihydrochloride

(R)-3-Aminopiperidine

LGC Standards ) ] 334618-23-4[3][4]
Dihydrochloride
o 3-Aminopiperidine
BioCrick ) ) 334618-23-4[5]
dihydrochloride

(R)-3-Aminopiperidine
Chemsrc ] ) 334618-23-4[6]
dihydrochloride

Table 2: Technical Specifications from Suppliers

. . Optical Purity Melting Point
Supplier Purity Appearance .
(e.e.) (°C)
95:5
Sigma-Aldrich =98.0% (GC) enantiomeric Solid 190-195
ratio (GC)

White to Light

TCI Chemicals >97.0% (T) yellow powderto  206.0 to 210.0
crystal
ChemScene >95%(2]
BioCrick >98%][5]
Chemsrc 97.0%]6] 205-209[6]
Note: "---" indicates data not readily available on the supplier's public-facing materials.

Researchers should request a Certificate of Analysis (CoA) for detailed, lot-specific information.
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The Role of (R)-3-Aminopiperidine Dihydrochloride
in Drug Synthesis

(R)-3-Aminopiperidine dihydrochloride is a key chiral intermediate in the synthesis of several
DPP-4 inhibitors.[1] The (R)-configuration of the amino group on the piperidine ring is crucial for
the inhibitor's ability to bind to the active site of the DPP-4 enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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